Cas no 2172087-93-1 (2-1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172087-93-1
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6568009
• PubChem ID: 165587702
• Update Time: 2025-10-28

2-1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172087-93-1
• 2-[1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599020

• Inchi： 1S/C13H20N4O2/c1-10(4-7-18-2)17-13(11-5-8-19-9-11)12(3-6-14)15-16-17/h10-11H,3-5,7-9H2,1-2H3
• InChI Key： RNQXQEYTFYZZLX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C(C)CCOC

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Compound CAS No. 2172087-93-1: 2-(1-(4-Methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl)acetonitrile

The compound with CAS No. 2172087-93-1, named 2-(1-(4-methoxybutan-2-yl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl)acetonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a triazole ring system, a methoxybutan group, and an oxolane moiety, all connected through a nitrile functional group. The combination of these structural elements makes this compound unique and opens up possibilities for its use in drug design and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug molecules. The triazole ring system in this compound is particularly interesting because it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity in biological systems. Additionally, the presence of the oxolane (tetrahydrofuran) group introduces flexibility and hydrophobicity into the molecule, further enhancing its potential as a pharmacophore.

The 4-methoxybutan substituent adds another layer of complexity to this compound's structure. Methoxy groups are known for their ability to modulate the electronic properties of molecules and influence their solubility and permeability. In this case, the methoxy substitution on the butan chain may play a role in stabilizing the molecule's conformation or enhancing its interaction with biological targets.

From a synthetic standpoint, the construction of this compound likely involves a multi-step process that combines various organic synthesis techniques. The formation of the triazole ring could be achieved through a click chemistry approach using azides and alkynes under copper catalysis or other conditions. The introduction of the oxolane group might involve ring-closing reactions or protection/deprotection strategies to achieve the desired stereochemistry and connectivity.

In terms of application, this compound could serve as a lead molecule for drug discovery programs targeting specific biological pathways or diseases. Its structural features suggest that it may have potential as an inhibitor or modulator of enzyme activity or receptor function. For instance, the nitrile group could act as a warhead in covalent drug design strategies, while the triazole ring could facilitate binding to target proteins through π-interactions or hydrogen bonding.

Moreover, the oxolane group's presence may contribute to the molecule's stability under physiological conditions or enhance its ability to penetrate cellular membranes due to increased lipophilicity. This makes it an attractive candidate for exploring new therapeutic agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also enabled researchers to predict the potential bioactivity of such compounds using machine learning algorithms and molecular docking studies. By analyzing large datasets of similar molecules and their biological activities, scientists can gain insights into how structural modifications might affect efficacy and toxicity profiles.

In conclusion, CAS No. 2172087-93-1 represents a promising compound with diverse applications across multiple fields due to its intricate structure and functional groups. Its development and characterization contribute significantly to our understanding of how small molecules can be engineered to meet specific functional requirements in medicine and beyond.